2-[[(4R)-4-[(1r,3r,5r,10s,12s,13r,17r)-3,12-dihydroxy-1,10,13-trimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1h-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethylsulfonyloxysodium
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-[[(4R)-4-[(1r,3r,5r,10s,12s,13r,17r)-3,12-dihydroxy-1,10,13-trimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1h-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethylsulfonyloxysodium is a useful research compound. Its molecular formula is C26H44NNaO7S and its molecular weight is 537.69. The purity is usually >95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Studies
Synthesis of Triorganotin(IV) Derivatives : The compound was used in synthesizing triorganotin(IV) derivatives, which were characterized using various techniques and demonstrated promising antifungal and anticancer activities (Shaheen, Ali, Rosario, & Shah, 2014).
Crystal Structure Analysis : Studies focused on determining the crystal structure of related compounds to understand their molecular configurations and interactions (Suitchmezian, Jess, & Näther, 2007).
Biomedical Applications
Liver X Receptor Agonists : The compound's derivatives were synthesized and evaluated as liver X receptor agonists, showing potential for treating cholesterol metabolism-related diseases (Ching, 2013).
Cardiac Aglycone Research : Its derivatives have been isolated from traditional herbal medicines and studied for their molecular conformations, contributing to cardiac research (Zhang, Bao, Wu, Yu, & Li, 2012).
Androgen Biosynthesis Inhibitors : Derivatives of the compound were synthesized and studied as inhibitors of androgen biosynthesis, with implications in treating related disorders (Djigoué, Simard, Kenmogne, & Poirier, 2012).
Chemical Synthesis and Modification
Synthesis of Phosphazene Derivative : A compound combining bile acid and phosphazene was synthesized using this compound as a base, leading to new chemical derivatives with potential applications (Turkyilmaz & Genç, 2014).
Design of Aromatic-steroid Derivative : An aromatic derivative was synthesized using a related compound, demonstrating a method with potential for various applications including pharmaceuticals (Valverde, Cedillo, Cervera, Gómez, Nexticapa, Ramos, & Gil, 2013).
Synthesis of Cyclopenta[c]phenanthrenes : Research into the synthesis of cyclopenta[c]phenanthrenes, using related compounds, highlighted their potential in the study of mutagenic activities (Marrocchi, Minuti, Morozzi, Pampanella, & Taticchi, 1996).
Properties
IUPAC Name |
sodium;2-[[(4R)-4-[(1R,3R,5R,10S,12S,13R,17R)-3,12-dihydroxy-1,10,13-trimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoyl]amino]ethanesulfonate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H47NO6S.Na/c1-16(5-10-25(31)28-11-12-35(32,33)34)21-8-9-22-20-7-6-18-14-19(29)13-17(2)26(18,3)23(20)15-24(30)27(21,22)4;/h16-24,29-30H,5-15H2,1-4H3,(H,28,31)(H,32,33,34);/q;+1/p-1/t16-,17-,18-,19-,20?,21-,22?,23?,24+,26+,27-;/m1./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIEKCANEZYGLRG-NPVLCPGFSA-M |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CC2C1(C3CC(C4(C(C3CC2)CCC4C(C)CCC(=O)NCCS(=O)(=O)[O-])C)O)C)O.[Na+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1C[C@H](C[C@@H]2[C@]1(C3C[C@@H]([C@@]4([C@H](CCC4C3CC2)[C@H](C)CCC(=O)NCCS(=O)(=O)[O-])C)O)C)O.[Na+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H46NNaO6S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
535.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.